ethyl 3-amino-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 3-amino-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C7H8F3N3O2/c1-2-15-6(14)3-4(7(8,9)10)12-13-5(3)11/h2H2,1H3,(H3,11,12,13)
• InChI Key: FEGMGWHHXKCSPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1N)C(F)(F)F
• Molecular Formula: C7H8F3N3O2
• DSSTOX Substance ID: DTXSID80699956
• Molecular Weight: 223.15 g/mol
• CAS RN: 133922-58-4

Description

This compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The presence of the trifluoromethyl group (-CF3) and the ethyl carboxylate group (-COOC2H5) could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, pyrazole derivatives are often synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine. The introduction of the trifluoromethyl and ethyl carboxylate groups would likely occur in subsequent steps.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrazole ring, along with the attached trifluoromethyl and ethyl carboxylate groups. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing trifluoromethyl group and the electron-donating ethyl carboxylate group. These groups could potentially make the compound more reactive towards nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and stability.

Scientific Research Applications

Ethyl 3-amino-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has been widely used in scientific research applications due to its ability to act as a catalyst in organic synthesis. It has been used to synthesize a variety of compounds, including amino acids, peptides, and other organic molecules. It has also been used as a reagent in the study of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 3-amino-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is not fully understood. However, it is believed that the compound acts as a catalyst for the formation of reactive intermediates, which can then be used to synthesize other compounds. The exact mechanism of action is still being studied.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of carbohydrates and lipids, as well as the activity of enzymes involved in the synthesis of proteins. It has also been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

Ethyl 3-amino-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has several advantages when used in lab experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also a relatively stable compound and can be stored for extended periods of time. However, there are some limitations to its use, such as its toxicity and the potential for it to react with other compounds in the reaction mixture.

Future Directions

There are a number of potential future directions for research on ethyl 3-amino-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate. These include further studies into its biochemical and physiological effects, as well as its potential applications in drug design and development. Additionally, further research is needed to better understand its mechanism of action, as well as to develop improved methods for its synthesis. Finally, research is needed to explore the potential for this compound to be used in other contexts, such as in the synthesis of polymers or in the study of cellular processes.

Synthesis Methods

Ethyl 3-amino-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is synthesized through a series of reactions that involve the reaction of 3-amino-5-trifluoromethylpyrazole with ethyl chloroformate and sodium hydroxide. The reaction is carried out in a solvent such as ethanol or acetonitrile and requires a catalytic amount of a base, such as sodium hydroxide. The reaction is typically carried out at room temperature and is generally complete within a few hours.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through specific testing. As a general rule, handling of chemical substances should always be done with appropriate protective equipment and in a controlled environment.

Q & A

Q1: What makes ethyl 5-amino-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate a valuable starting material in organic synthesis?

A1: Ethyl 5-amino-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate demonstrates unique reactivity that makes it a highly valuable starting material for synthesizing trifluoromethylated heterocyclic compounds []. The presence of multiple reactive functional groups, such as the amino group, the ester group, and the trifluoromethyl group, allows for diverse chemical transformations. This versatility enables researchers to explore a wider range of chemical space and potentially discover novel compounds with interesting biological activities. In the paper, it was specifically employed in the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones [].

Q2: What is significant about the reported synthesis of the trifluoromethylated pyrazolo[1,5-a]pyrimidine derivative?

A2: The study describes the synthesis of a novel trifluoromethylated pyrazolo[1,5-a]pyrimidine derivative, which exhibits fluorescence []. This discovery is particularly interesting because it suggests that this compound, with its multiple binding sites, could potentially serve as a useful fluorophore in various applications. Additionally, the researchers found that the fluorescence intensity of this compound was significantly stronger than its methyl analogue, further highlighting its potential in fluorescence-based applications [].